methyl 2-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate

• Molecular Formula: C8H6BrNO3
• Molecular Weight: 244.04 g/mol
• IUPAC Name: methyl 2-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate
• InChI: InChI=1S/C8H6BrNO3/c1-12-8(11)5-2-6-4(10-5)3-7(9)13-6/h2-3,10H,1H3
• InChI Key: SQJIVTFALTUOBG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(N1)C=C(O2)Br

Description

Methyl 2-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate is a heterocyclic compound with the molecular formula C8H6O3N1Br1

Preparation Methods

The synthesis of methyl 2-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate typically involves the Vilsmeier-Haack reaction . This reaction starts with 4H-furo[3,2-b]pyrrole-5-carboxylate, which is then treated with a formylating agent to produce methyl 2-formyl-4H-furo[3,2-b]pyrrole-5-carboxylate. Subsequent bromination of this intermediate yields the desired product

Chemical Reactions Analysis

Methyl 2-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, although specific details on these reactions are limited.

Common Reagents and Conditions: Typical reagents include formylating agents for the initial synthesis and brominating agents for the final step. Reaction conditions often involve controlled temperatures and the use of solvents like dichloromethane.

Scientific Research Applications

Methyl 2-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound’s structure allows it to interact with various biological molecules, making it useful in the study of biochemical pathways.

Industry: Its primary use in industry is likely limited to research and development rather than large-scale production.

Mechanism of Action

its structure suggests that it can interact with various molecular targets, potentially affecting biochemical pathways . The bromine atom and the furo[3,2-b]pyrrole core are likely critical for its activity, allowing it to form specific interactions with target molecules .

Comparison with Similar Compounds

Methyl 2-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate can be compared to other compounds in the furo[3,2-b]pyrrole family, such as:

Methyl 2-formyl-4H-furo[3,2-b]pyrrole-5-carboxylate: This compound is an intermediate in the synthesis of this compound and shares similar chemical properties.

Methyl 4H-furo[3,2-b]pyrrole-5-carboxylate: Lacks the bromine atom, making it less reactive in substitution reactions.

2-[3-(Trifluoromethyl)phenyl]furo[3,2-b]pyrroles: These compounds have different substituents, leading to varied chemical and biological properties.